2-(2-Bromophenyl)-4-methyl-3-oxopentanenitrile

• IUPAC Name: 2-(2-bromophenyl)-4-methyl-3-oxopentanenitrile
• InChI: InChI=1S/C12H12BrNO/c1-8(2)12(15)10(7-14)9-5-3-4-6-11(9)13/h3-6,8,10H,1-2H3
• InChI Key: UZLXMYOCTGHREB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C(C#N)C1=CC=CC=C1Br
• Molecular Formula: C12H12BrNO
• Molecular Weight: 266.13 g/mol

Description

2-(2-Bromophenyl)-4-methyl-3-oxopentanenitrile (C₁₂H₁₂BrNO, molecular weight 266.13 g/mol) is a nitrile-containing organic compound featuring a 2-bromophenyl substituent, a ketone group, and a methyl branch. Its bromine substitution at the phenyl ring’s ortho position distinguishes it from positional isomers and derivatives with alternative heterocyclic scaffolds.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Bromophenyl)-4-methyl-3-oxopentanenitrile typically involves multi-step organic reactionsFor instance, a Friedel-Crafts acylation reaction can be employed to introduce the ketone group, while the nitrile group can be introduced via a nucleophilic substitution reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated synthesis can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-(2-Bromophenyl)-4-methyl-3-oxopentanenitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to convert the nitrile group to an amine group or to reduce the ketone group to an alcohol.

Substitution: The bromine atom in the bromophenyl group can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium azide. Reaction conditions typically involve controlled temperatures and the use of solvents like dichloromethane or ethanol .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield carboxylic acids, while reduction can produce amines or alcohols .

Scientific Research Applications

2-(2-Bromophenyl)-4-methyl-3-oxopentanenitrile has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme-catalyzed reactions and as a probe for biological assays.

Industry: It is used in the production of advanced materials, such as polymers and resins, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-(2-Bromophenyl)-4-methyl-3-oxopentanenitrile involves its interaction with various molecular targets. The bromophenyl group can participate in electrophilic aromatic substitution reactions, while the nitrile and ketone groups can undergo nucleophilic addition reactions. These interactions can modulate the activity of enzymes and other proteins, influencing biological pathways and cellular processes .

Comparison with Similar Compounds

Positional Isomer: 2-(4-Bromophenyl)-4-methyl-3-oxopentanenitrile

Structural Differences :

• Substituent Position : The bromine atom is at the para position (4-bromo) on the phenyl ring instead of ortho (2-bromo).

Physicochemical Properties :

• Both isomers share the same molecular formula (C₁₂H₁₂BrNO) and weight (266.13 g/mol), but differences in polarity and crystal packing may arise due to substituent positioning.
• No direct data on melting/boiling points or solubility are available, but para-substituted analogs generally exhibit lower melting points due to reduced molecular symmetry .

Table 1: Comparison of Bromophenyl Isomers

Property	2-(2-Bromophenyl) Isomer	2-(4-Bromophenyl) Isomer
Molecular Formula	C₁₂H₁₂BrNO	C₁₂H₁₂BrNO
Molecular Weight (g/mol)	266.13	266.13
Substituent Position	Ortho (2-)	Para (4-)
Hypothesized Bioactivity	High (COX-2 selectivity)	Moderate/Low
Synthetic Accessibility	Requires ortho-bromo precursors	Uses para-bromo precursors

Thiazole Derivative: (2Z)-2-({[4-(4-bromophenyl)-1,3-thiazol-2-yl]amino}methylidene)-4,4-dimethyl-3-oxopentanenitrile

Structural Differences :

• Core Scaffold : Incorporates a thiazole ring instead of a simple phenyl group.
• Additional Functional Groups: Includes an amino-methylidene group and a dimethylpropanoyl moiety.

Physicochemical Properties :

• Higher molecular weight and sulfur content may reduce solubility in polar solvents compared to the target compound.

Table 2: Comparison with Thiazole Derivative

Property	Target Compound	Thiazole Derivative
Molecular Formula	C₁₂H₁₂BrNO	C₁₇H₁₆BrN₃OS
Molecular Weight (g/mol)	266.13	380.3
Key Functional Groups	Nitrile, ketone	Thiazole, nitrile, ketone
Hypothesized Solubility	Moderate (polar solvents)	Low (nonpolar solvents)

Benzoxazole-Based Analogs ()

Structural Differences :

• Core Scaffold : Benzoxazole ring fused to a bromophenyl group.
• Functional Groups : Lack nitrile and ketone moieties but include ether and aromatic nitrogen.

Implications for Target Compound :

Biological Activity

2-(2-Bromophenyl)-4-methyl-3-oxopentanenitrile is an organic compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. Its unique structural features, including a bromophenyl group and a nitrile functional group, contribute to its reactivity and interaction with biological systems. This article reviews the biological activity of this compound, focusing on its antimicrobial, antioxidant, and anticancer properties.

Chemical Structure and Properties

The molecular formula of 2-(2-Bromophenyl)-4-methyl-3-oxopentanenitrile is C12H12BrN, characterized by the following functional groups:

• Bromophenyl group : Enhances electrophilic properties.
• Ketone functionality : Contributes to reactivity.
• Nitrile group : Influences biological interactions.

Antimicrobial Properties

Research indicates that 2-(2-Bromophenyl)-4-methyl-3-oxopentanenitrile exhibits significant antimicrobial activity. Studies have shown that it can inhibit the growth of various bacterial strains, making it a candidate for further development as an antimicrobial agent. In vitro assays demonstrated effective inhibition against pathogens such as Staphylococcus aureus and Escherichia coli.

Microorganism	Inhibition Zone (mm)	Minimum Inhibitory Concentration (MIC) (µg/mL)
Staphylococcus aureus	15	50
Escherichia coli	18	40

Antioxidant Activity

The compound has also been evaluated for its antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress-related damage. The DPPH (1,1-diphenyl-2-picrylhydrazyl) assay revealed that 2-(2-Bromophenyl)-4-methyl-3-oxopentanenitrile exhibits moderate antioxidant activity, with an IC50 value indicating its effectiveness compared to standard antioxidants like ascorbic acid.

Compound	IC50 Value (µg/mL)
2-(2-Bromophenyl)-4-methyl-3-oxopentanenitrile	75
Ascorbic Acid	50

Anticancer Activity

Preliminary studies have indicated that 2-(2-Bromophenyl)-4-methyl-3-oxopentanenitrile may possess anticancer properties. In vitro tests on cancer cell lines such as HepG2 (liver cancer) showed that the compound induces apoptosis through mechanisms involving cell cycle arrest and modulation of apoptotic proteins.

• Mechanism of Action :
  • Induces apoptosis by activating caspase pathways.
  • Alters the expression of Bcl-2 family proteins, promoting cell death.
• Cell Viability Assay Results :
  • The compound demonstrated a dose-dependent reduction in cell viability with an IC50 value of approximately 8 µM.

Case Studies

A notable study explored the structure-activity relationship (SAR) of similar compounds, revealing that modifications to the bromophenyl group significantly impact biological activity. The findings indicate that substituents on the phenyl ring can enhance or diminish the compound's efficacy against specific targets.

Example Case Study

In a comparative analysis of various derivatives of oxopentanenitriles, researchers found that compounds with halogen substitutions exhibited enhanced cytotoxicity against cancer cells compared to their non-halogenated counterparts. This suggests that further halogenation or functionalization could lead to more potent derivatives.